Cas no 3398-75-2 (decanoate)

• Product Name: decanoate
• CAS No: 3398-75-2
• MF: C₁₀H₁₉O₂
• MW: 171.256663560867
• CID: 1461186
• PubChem ID: 4678093
• Update Time: 2025-04-20

decanoate Chemical and Physical Properties

Names and Identifiers

• decanoate
• 1-Nonanecarboxylate
• 2-Octyl acetate
• decanoic acid, ion(1-)
• n-Caprate
• n-Decanoate
• n-Decoate
• Decanoic acid anion
• decanoate, 2
• GHVNFZFCNZKVNT-UHFFFAOYSA-M
• 3nq3
• DTXSID401314266
• decylate
• nC9H19CO2 anion
• CH3-[CH2]8-COO(-)
• CHEBI:27689
• BDBM23433
• 3398-75-2
• n-decylate
• Q27103266
• caprinate
• caprynate
• caprate
• 3u9q
• decoate

• Inchi： 1S/C10H20O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2-9H2,1H3,(H,11,12)/p-1
• InChI Key： GHVNFZFCNZKVNT-UHFFFAOYSA-M
• SMILES： [O-]C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 171.13857
• Monoisotopic Mass: 171.138504845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13